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Compound of Interest

Compound Name: Propane-1,2,3-triyl tripalmitate-d9

Cat. No.: B12298943

Technical Guide: Propane-1,2,3-triyl tripalmitate-
d9

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Propane-1,2,3-triyl
tripalmitate-d9, a deuterated internal standard essential for quantitative analysis in mass
spectrometry-based studies.

Compound Information

Propane-1,2,3-triyl tripalmitate-d9 is the deuterium-labeled version of Propane-1,2,3-triyl
tripalmitate, an endogenous metabolite.[1][2] Its primary application is as an internal standard
for the quantification of its unlabeled counterpart in various biological matrices.[1] The
incorporation of nine deuterium atoms provides a distinct mass shift, facilitating its
differentiation from the endogenous analyte in mass spectrometry assays.
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Identifier Value

Chemical Formula Cs1Hg9D9O6

Molecular Weight 816.38 g/mol [3]

CAS Number 285979-78-4[3]

Synonyms Tripalmitin-d9, Glyceryl tripalmitate-d9

Analytical Specifications

The following table summarizes the typical analytical specifications for Propane-1,2,3-triyl
tripalmitate-d9, ensuring its suitability for use as an internal standard in regulated and
research environments.

Test Specification Method
Purity > 98% HPLC/ELSD
Isotopic Purity > 99% Deuterium Mass Spectrometry

1H NMR, 3C NMR, Mass

Identity Conforms to structure
Spectrometry
Appearance White to off-white solid Visual Inspection
- Soluble in Chloroform, Ethyl ] ]
Solubility Visual Inspection

Acetate

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below.

Purity Determination by High-Performance Liquid
Chromatography (HPLC) with Evaporative Light
Scattering Detection (ELSD)
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 Instrumentation: Agilent 1260 Infinity Il HPLC system or equivalent, equipped with an ELSD
detector.

e Column: C18, 4.6 x 150 mm, 5 pm particle size.

» Mobile Phase A: Water

» Mobile Phase B: Acetonitrile/Isopropanol (80:20, v/v)

o Gradient: 90% B to 100% B over 15 minutes, hold at 100% B for 5 minutes.
e Flow Rate: 1.0 mL/min

e Injection Volume: 10 pL

o Detector Settings: Nebulizer Temperature: 40°C, Evaporator Temperature: 60°C, Gas Flow:
1.5 SLM.

Sample Preparation: The sample is dissolved in chloroform at a concentration of 1 mg/mL.

Isotopic Purity and Identity Confirmation by Mass
Spectrometry

 Instrumentation: High-resolution mass spectrometer (e.g., Orbitrap or TOF).
¢ lonization Mode: Electrospray lonization (ESI), positive mode.

« Infusion Solvent: Acetonitrile/Methanol (1:1, v/v) with 0.1% formic acid.

o Data Acquisition: Full scan mode from m/z 150-1200.

e Analysis: The isotopic distribution is analyzed to confirm the incorporation of nine deuterium
atoms and to determine the percentage of the d9 species. The accurate mass measurement
of the parent ion is used to confirm the elemental composition.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
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e Instrumentation: Bruker Avance Il 500 MHz NMR spectrometer or equivalent.
e Solvent: Chloroform-d (CDCIs)

e 1H NMR: A standard proton experiment is run to confirm the absence of significant proton
signals in the deuterated positions and to verify the overall structure.

e 13C NMR: A standard carbon experiment is performed to confirm the carbon backbone of the

molecule.

Workflow and Signaling Pathway Diagrams
Analytical Workflow for Quantification using an Internal
Standard

The following diagram illustrates the typical workflow for using Propane-1,2,3-triyl
tripalmitate-d9 as an internal standard in a quantitative mass spectrometry assay.
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Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship of Analytical Data

This diagram shows the logical flow of how different analytical techniques contribute to the final
certification of the material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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